Cas no 832733-67-2 (Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester)

Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester structure
832733-67-2 structure
Product name:Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester
CAS No:832733-67-2
MF:C17H17NO6
MW:331.319985151291
CID:674019
PubChem ID:71415770

Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester
    • ethyl 2-(2-nitro-5-phenylmethoxyphenoxy)acetate
    • DTXSID30835180
    • Ethyl [5-(benzyloxy)-2-nitrophenoxy]acetate
    • 832733-67-2
    • Inchi: InChI=1S/C17H17NO6/c1-2-22-17(19)12-24-16-10-14(8-9-15(16)18(20)21)23-11-13-6-4-3-5-7-13/h3-10H,2,11-12H2,1H3
    • InChI Key: OXSVUUYMEKJMCS-UHFFFAOYSA-N
    • SMILES: CCOC(=O)COC1=C(C=CC(=C1)OCC2=CC=CC=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 331.10558726g/mol
  • Monoisotopic Mass: 331.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 90.6Ų

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